![molecular formula C3H5ClO3 B127136 Chloromethyl Methyl Carbonate CAS No. 40510-81-4](/img/structure/B127136.png)
Chloromethyl Methyl Carbonate
Overview
Description
Chloromethyl Methyl Carbonate (CMC) is a colorless oil . It is used as a reagent in the preparation of prodrugs of diacidic nonpeptide angiotensin II antagonist as well as pyrrolothiazole platelet activating factor antagonist .
Molecular Structure Analysis
The molecular formula of Chloromethyl Methyl Carbonate is C3H5ClO3 . The average mass is 124.523 Da and the monoisotopic mass is 123.992722 Da .Physical And Chemical Properties Analysis
Chloromethyl Methyl Carbonate has a density of 1.3±0.1 g/cm3, a boiling point of 115.8±23.0 °C at 760 mmHg, and a flash point of 40.2±21.6 °C . It has a molar refractivity of 24.3±0.3 cm3, a polar surface area of 36 Å2, and a molar volume of 99.3±3.0 cm3 .Scientific Research Applications
Synthesis of Pharmaceutical Intermediates
CMC is widely used in the synthesis of pharmaceutical intermediates. It serves as an alkylating agent to introduce chloromethyl groups into aromatic compounds, which are then transformed into a range of fine chemicals and pharmaceuticals . This process is catalyzed by various agents, with zinc iodide being a notable example for its effectiveness under mild conditions .
Organic Synthesis
In organic chemistry, CMC is employed in several key reactions, including decarboxylation, hydrogenation, and transesterification . Its role as a building block for organic synthesis is crucial, especially in the formation of five-membered cyclic carbonates, which are important synthetic intermediates .
Material Science
CMC finds applications in material science, particularly in the preparation of materials such as urethanes, polyurethanes, and flame retardants . Its reactivity with diols and epoxides to form cyclic carbonates is particularly valuable in creating polymers with specific properties .
Green Chemistry
The compound’s utility in green chemistry is significant due to its role in synthesizing cyclic carbonates. These cyclic carbonates are derived from CO2 and epoxides, showcasing an environmentally friendly approach to chemical synthesis .
Catalysis
CMC acts as a catalyst in the chloromethylation of aromatic compounds. This process is essential for the production of intermediates that lead to a variety of chemicals and pharmaceuticals . The use of CMC in catalysis highlights its importance in streamlining chemical processes.
Safety and Hazards
Chloromethyl Methyl Carbonate should be kept away from heat/sparks/open flames/hot surfaces . It is recommended to use explosion-proof electrical/ventilating/lighting/equipment and only non-sparking tools . Personal protective equipment/face protection should be worn and adequate ventilation should be ensured . Contact with skin, eyes, or clothing should be avoided .
Mechanism of Action
Target of Action
Chloromethyl Methyl Carbonate (CMC) primarily targets aromatic compounds . These aromatic compounds play a crucial role in various biochemical reactions and are key intermediates in the synthesis of a variety of fine chemicals, polymers, and pharmaceuticals .
Mode of Action
The interaction of CMC with its targets involves a process known as chloromethylation . This process is catalyzed by zinc iodide and involves the treatment of aromatic hydrocarbons with a mixture of chlorosulfonic acid and dimethoxymethane . The formation of the chloromethyl cation ([ClCH2]+) is promoted by ZnI2, which then undergoes electrophilic substitution with the aromatic compound to produce the corresponding chloromethyl derivatives .
Biochemical Pathways
The chloromethylation of aromatic compounds is a well-documented process in the literature . It involves a broad diversity of metabolic pathways and organic molecules . The process is crucial for various studies, including those assessing the role of bacteria in the geochemical cycles of Ca and C, investigating the process of fossilization, and engineering applications using bacterially mediated CaCO3 mineralization .
Result of Action
The result of the chloromethylation process is the formation of chloromethyl derivatives of the aromatic compounds . These derivatives are promising key intermediates due to their easy transformation into a variety of fine chemicals, polymers, and pharmaceuticals .
properties
IUPAC Name |
chloromethyl methyl carbonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5ClO3/c1-6-3(5)7-2-4/h2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFSHZGFPADYOTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)OCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80564019 | |
Record name | Chloromethyl methyl carbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80564019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Chloromethyl Methyl Carbonate | |
CAS RN |
40510-81-4 | |
Record name | Chloromethyl methyl carbonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040510814 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Chloromethyl methyl carbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80564019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Chloromethyl methyl carbonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CHLOROMETHYL METHYL CARBONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A3Y4CDQ6XX | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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